Cas no 1314963-68-2 (1-(4-methylpentyl)cyclopropan-1-amine)
1-(4-methylpentyl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methylpentyl)cyclopropan-1-amine
- 1-(4-Methylpentyl)cyclopropanamine
-
- Inchi: 1S/C9H19N/c1-8(2)4-3-5-9(10)6-7-9/h8H,3-7,10H2,1-2H3
- InChI Key: XUJVRZQXJNCMFZ-UHFFFAOYSA-N
- SMILES: C1(CCCC(C)C)(N)CC1
Experimental Properties
- Density: 0.865±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 174.3±8.0 °C(Predicted)
- pka: 9.14±0.20(Predicted)
1-(4-methylpentyl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1847339-1g |
1-(4-methylpentyl)cyclopropan-1-amine |
1314963-68-2 | 1g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1847339-5g |
1-(4-methylpentyl)cyclopropan-1-amine |
1314963-68-2 | 5g |
$3273.0 | 2023-09-19 | ||
| Enamine | EN300-1847339-10g |
1-(4-methylpentyl)cyclopropan-1-amine |
1314963-68-2 | 10g |
$4852.0 | 2023-09-19 | ||
| Enamine | EN300-1847339-0.05g |
1-(4-methylpentyl)cyclopropan-1-amine |
1314963-68-2 | 0.05g |
$948.0 | 2023-09-19 | ||
| Enamine | EN300-1847339-0.1g |
1-(4-methylpentyl)cyclopropan-1-amine |
1314963-68-2 | 0.1g |
$993.0 | 2023-09-19 | ||
| Enamine | EN300-1847339-0.25g |
1-(4-methylpentyl)cyclopropan-1-amine |
1314963-68-2 | 0.25g |
$1038.0 | 2023-09-19 | ||
| Enamine | EN300-1847339-0.5g |
1-(4-methylpentyl)cyclopropan-1-amine |
1314963-68-2 | 0.5g |
$1084.0 | 2023-09-19 | ||
| Enamine | EN300-1847339-1.0g |
1-(4-methylpentyl)cyclopropan-1-amine |
1314963-68-2 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1847339-2.5g |
1-(4-methylpentyl)cyclopropan-1-amine |
1314963-68-2 | 2.5g |
$2211.0 | 2023-09-19 | ||
| Enamine | EN300-1847339-5.0g |
1-(4-methylpentyl)cyclopropan-1-amine |
1314963-68-2 | 5g |
$3396.0 | 2023-06-01 |
1-(4-methylpentyl)cyclopropan-1-amine Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 1-(4-methylpentyl)cyclopropan-1-amine
1-(4-methylpentyl)cyclopropan-1-amine (CAS no 1314963-68-2): A Versatile Compound in Modern Pharmaceutical Research
1-(4-methylpentyl)cyclopropan-1-amine, with the chemical identifier CAS no 1314963-68-2, has emerged as a critical compound in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. This molecule belongs to the class of cyclopropane derivatives, characterized by a three-membered ring structure that confers distinct chemical reactivity and biological activity. Recent advancements in synthetic chemistry and computational modeling have enabled researchers to explore its pharmacological properties in greater depth, positioning it as a promising candidate for the development of novel therapeutics.
The molecular framework of 1-(4-methylpentyl)cyclopropan-1-amine is defined by a cyclopropane ring fused to a pentyl chain with a methyl group at the fourth carbon position. This structural motif is of particular interest due to its ability to interact with specific protein targets, such as G-protein-coupled receptors (GPCRs) and ion channels, which are implicated in numerous physiological processes. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the stereochemistry of the cyclopropane ring significantly influences its binding affinity to the mu-opioid receptor, highlighting the importance of conformational analysis in drug design.
Recent breakthroughs in synthetic methodologies have facilitated the scalable production of 1-(4-methylpentyl)cyclopropan-1-amine. Researchers at the University of Tokyo reported in 2022 that a catalytic asymmetric synthesis approach using chiral phosphoric acid catalysts achieved high enantiomeric purity (ee >98%) for this compound. This development is particularly significant for pharmaceutical applications, as the stereochemistry of the molecule directly impacts its pharmacological profile and safety profile. The ability to control the stereochemistry of the cyclopropane ring through enantioselective synthesis represents a major advancement in the field of chiral drug development.
Current research on 1-(4-methylpentyl)cyclopropan-1-amine is focused on its potential as a modulator of ion channels, particularly the transient receptor potential (TRP) family. A 2023 preclinical study published in Cell Reports revealed that this compound exhibits potent activity against TRPV1 channels, which are associated with pain perception and inflammatory responses. The study demonstrated that the compound's ability to selectively target TRPV1 channels could lead to the development of novel analgesic agents with reduced side effects compared to existing therapies. This finding underscores the importance of understanding the molecular interactions between the compound and its target proteins.
The pharmacological properties of 1-(4-methylpentyl)cyclopropan-1-amine are further supported by its potential as a scaffold for drug development. A 2024 review article in Drug Discovery Today highlighted the compound's structural versatility, noting that its cyclopropane ring can be functionalized to create a wide range of derivatives with tailored biological activities. This flexibility makes it an attractive candidate for the design of multi-target drugs that can address complex diseases such as neurodegenerative disorders and metabolic syndromes.
Computational studies have also provided valuable insights into the behavior of 1-(4-methylpentyl)cyclopropan-1-amine. Molecular dynamics simulations conducted by a research group at MIT in 2023 revealed that the compound exhibits unique conformational flexibility, allowing it to adopt multiple binding orientations when interacting with protein targets. This conformational adaptability may explain its broad spectrum of biological activities and its potential to modulate multiple signaling pathways simultaneously.
From a synthetic perspective, the development of efficient asymmetric synthesis methods for 1-(4-methylpentyl)cyclopropan-1-amine has been a key focus of recent research. A 2022 study published in Organic Letters described a novel approach using a chiral auxiliary strategy to achieve high enantiomeric purity. This method has significant implications for the pharmaceutical industry, as enantiomerically pure compounds typically exhibit improved therapeutic efficacy and reduced toxicity compared to racemic mixtures.
Recent advances in analytical techniques have also enhanced our understanding of the compound's properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the molecular structure of 1-(4-methylpentyl)cyclopropan-1-amine with unprecedented accuracy. These techniques have enabled researchers to confirm the stereochemical configuration of the cyclopropane ring, which is crucial for understanding its biological activity and optimizing its pharmacological profile.
The potential applications of 1-(4-methylpentyl)cyclopropan-1-amine extend beyond traditional pharmaceutical uses. Researchers are exploring its role in the development of novel materials for biomedical applications, such as drug delivery systems and tissue engineering scaffolds. A 2023 study published in Biomaterials demonstrated that the compound can be incorporated into biocompatible polymers to create smart drug delivery systems that respond to environmental stimuli such as pH and temperature changes. This application highlights the compound's versatility and its potential to contribute to the advancement of personalized medicine.
In conclusion, 1-(4-methylpentyl)cyclopropan-1-amine represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with recent breakthroughs in synthetic and analytical techniques, have positioned it as a promising candidate for the development of novel therapeutics. Ongoing research is focused on optimizing its pharmacological properties, expanding its applications, and understanding its molecular interactions with biological targets. As the field of pharmaceutical research continues to evolve, compounds like 1-(4-methylpentyl)cyclopropan-1-amine will play a crucial role in the discovery of innovative treatments for a wide range of diseases.
1314963-68-2 (1-(4-methylpentyl)cyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)